Cas no 2923-61-7 (Acetic acid,2-(5-fluoro-2,4-dinitrophenoxy)-)

• Product Name: Acetic acid,2-(5-fluoro-2,4-dinitrophenoxy)-
• CAS No: 2923-61-7
• MF: C₈H₅FN₂O₇
• MW: 260.132905721664
• CID: 266581
• PubChem ID: 302891
• Update Time: 2025-05-25

Acetic acid,2-(5-fluoro-2,4-dinitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(5-fluoro-2,4-dinitrophenoxy)-
• 2-(5-fluoro-2,4-dinitrophenoxy)acetic acid
• (5-Fluor-2,4-dinitro-phenoxy)-essigsaeure
• (5-fluoro-2,4-dinitro-phenoxy)-acetic acid
• 2,4-dinitro-5-fluorophenoxyacetic acid
• AC1L71IY
• NSC190635
• IXQKJKRSNBANCS-UHFFFAOYSA-N
• DTXSID60307284
• 2923-61-7
• MFCD30490625
• SCHEMBL9863292
• NSC-190635
• (5-Fluoro-2,4-dinitrophenoxy)acetic acid
• D84448

• Inchi： 1S/C8H5FN2O7/c9-4-1-7(18-3-8(12)13)6(11(16)17)2-5(4)10(14)15/h1-2H,3H2,(H,12,13)
• InChI Key： IXQKJKRSNBANCS-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])OCC(=O)O

Computed Properties

• Exact Mass: 260.00805
• Monoisotopic Mass: 260.00807866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 132.81
• LogP: 2.15190

Additional information on Acetic acid,2-(5-fluoro-2,4-dinitrophenoxy)-

Acetic acid, 2-(5-fluoro-2,4-dinitrophenoxy) and CAS No. 2923-61-7: Applications and Recent Research Developments

Acetic acid, 2-(5-fluoro-2,4-dinitrophenoxy), identified by the Chemical Abstracts Service Number (CAS No.) 2923-61-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of both fluoro and nitro substituents, which contribute to its unique chemical properties and potential biological activities. The structural arrangement of these functional groups makes it a valuable intermediate in the synthesis of various derivatives with tailored functionalities.

The fluoro group in the molecule is known for its ability to modulate metabolic pathways and enhance binding affinity in biological systems. In pharmaceutical applications, fluorinated compounds are often employed to improve drug stability, bioavailability, and metabolic resistance. The nitro groups, on the other hand, introduce electrophilic centers that can participate in further chemical modifications, enabling the synthesis of more complex structures. This combination of substituents makes Acetic acid, 2-(5-fluoro-2,4-dinitrophenoxy) a versatile building block for medicinal chemists.

Recent research has highlighted the potential of this compound in the development of novel therapeutic agents. Studies have demonstrated its utility in synthesizing inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The fluoro and nitro groups play crucial roles in these interactions by influencing electronic distributions and hydrogen bonding capabilities. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a precursor in designing kinase inhibitors, which showed promising activity against certain cancer cell lines.

In agrochemical research, Acetic acid, 2-(5-fluoro-2,4-dinitrophenoxy) has been explored for its potential as a precursor in the development of advanced pesticides. The structural features of this compound contribute to its efficacy in disrupting metabolic processes in pests while maintaining low toxicity to non-target organisms. Researchers have leveraged its reactivity to develop novel compounds that exhibit improved selectivity and environmental compatibility. These findings align with global trends toward sustainable agriculture practices.

The synthesis of Acetic acid, 2-(5-fluoro-2,4-dinitrophenoxy) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as catalytic fluorination and nitration have been particularly useful in introducing the desired functional groups with high efficiency. The growing interest in green chemistry has also spurred innovations in solvent systems and reaction conditions to minimize environmental impact.

Industrial applications of this compound have expanded beyond pharmaceuticals and agrochemicals into materials science. The unique electronic properties conferred by the fluoro and nitro groups make it a candidate for use in organic electronics and advanced polymers. Researchers are investigating its potential as a component in conductive materials and light-emitting devices. These applications underscore the broad utility of Acetic acid, 2-(5-fluoro-2,4-dinitrophenoxy) across multiple scientific disciplines.

Future research directions for Acetic acid, 2-(5-fluoro-2,4-dinitrophenoxy) are likely to focus on expanding its biological activity profile through structural modifications. Computational modeling techniques are being increasingly used to predict how changes in the molecular structure will affect biological interactions. This approach allows researchers to design derivatives with enhanced potency and reduced side effects before conducting costly experimental trials.

The regulatory landscape for compounds like Acetic acid, 2-(5-fluoro-2,4-dinitrophenoxy) is continually evolving to ensure safety and efficacy across different applications. Manufacturers must navigate complex guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Compliance with these regulations is essential for commercializing new products derived from this compound.

In conclusion, Acetic acid, 2-(5-fluoro-2,4-dinitrophenoxy) (CAS No. 2923-61-7) represents a significant advancement in synthetic chemistry with far-reaching implications for medicine, agriculture, and materials science. Its unique structural features enable diverse applications across multiple industries, driven by ongoing research efforts aimed at unlocking its full potential.